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molecular formula C12H10BrNO B1278972 2-Benzyloxy-5-bromopyridine CAS No. 83664-33-9

2-Benzyloxy-5-bromopyridine

Cat. No. B1278972
CAS RN: 83664-33-9
M. Wt: 264.12 g/mol
InChI Key: LXKTVNFZAFTUNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07312334B2

Procedure details

A mixture of 2,5-dibromopyridine, benzyl alcohol (1.3 eq), potassium hydroxide pellets (2.4 eq) and dibenzo-18-crown-6 (0.05 eq) in toluene (4 ml/mmol) was refluxed with azeotropic removal of water for 3 hours. After evaporation of the toluene, the resulting mixture was partitioned between chloroform and water. The crude product from the organic phase was recrystallized from ether-hexane to afford the 2-Benzyloxy-5-bromopyridine compound as a solid.
Name
2,5-dibromopyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
benzyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dibenzo-18-crown-6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
2-Benzyloxy-5-bromopyridine

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[CH2:9]([OH:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.[OH-].[K+].C1OCCOC2C(=CC=CC=2)OCCOCCOC2C(=CC=CC=2)OC1>C1(C)C=CC=CC=1.O>[CH2:9]([O:16][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |f:2.3|

Inputs

Step One
Name
2,5-dibromopyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=NC=C(C=C1)Br
Name
benzyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)O
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[K+]
Name
dibenzo-18-crown-6
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1COC2=CC=CC=C2OCCOCCOC3=CC=CC=C3OCCO1
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After evaporation of the toluene
CUSTOM
Type
CUSTOM
Details
the resulting mixture was partitioned between chloroform and water
CUSTOM
Type
CUSTOM
Details
The crude product from the organic phase was recrystallized from ether-hexane

Outcomes

Product
Name
2-Benzyloxy-5-bromopyridine
Type
product
Smiles
C(C1=CC=CC=C1)OC1=NC=C(C=C1)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.